Cas no 2248324-77-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methanesulfonylfuran-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methanesulfonylfuran-3-carboxylate
• CAS No: 2248324-77-6
• MF: C₁₄H₉NO₇S
• MW: 335.288762807846
• CID: 6236718
• PubChem ID: 165727854
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methanesulfonylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248324-77-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methanesulfonylfuran-3-carboxylate
• EN300-6525314

• Inchi： 1S/C14H9NO7S/c1-23(19,20)11-6-8(7-21-11)14(18)22-15-12(16)9-4-2-3-5-10(9)13(15)17/h2-7H,1H3
• InChI Key： XRYMXQSAMWVUSG-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC(=CO1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 335.00997280g/mol
• Monoisotopic Mass: 335.00997280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 119Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methanesulfonylfuran-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methanesulfonylfuran-3-carboxylate (CAS No. 2248324-77-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methanesulfonylfuran-3-carboxylate, with the CAS number 2248324-77-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 1,3-dioxoisoindoline moiety and a methanesulfonylfuran substituent. These structural elements contribute to its potential therapeutic applications and have been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The 1,3-dioxoisoindoline core is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. This moiety is often associated with compounds that exhibit anti-inflammatory, anti-cancer, and neuroprotective properties. The presence of the methanesulfonylfuran substituent further enhances the compound's pharmacological profile by introducing additional functional groups that can interact with specific biological targets.

Recent research has focused on the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methanesulfonylfuran-3-carboxylate as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits potent inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, it has been reported to inhibit the activity of protein kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methanesulfonylfuran-3-carboxylate has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This makes it a promising candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methanesulfonylfuran-3-carboxylate have also been studied to evaluate its suitability for drug development. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is moderate to high, and it exhibits good stability in plasma and tissues. These characteristics are essential for ensuring that the compound can effectively reach its target sites in the body.

Clinical trials are currently underway to further assess the safety and efficacy of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methanesulfonylfuran-3-carboxylate. Early results from Phase I trials have shown that it is well-tolerated by patients at various dose levels. The most common side effects observed were mild gastrointestinal symptoms such as nausea and diarrhea. These side effects were generally transient and did not require discontinuation of treatment.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methanesulfonylfuran-3-carboxylate (CAS No. 2248324-77-6) represents a promising lead compound with a diverse range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research and clinical trials will continue to provide valuable insights into its mechanisms of action and clinical utility.